Cas no 110224-25-4 (Pentanamide, 5-chloro-N-(4-methylphenyl)-)
110224-25-4 structure
Product Name:Pentanamide, 5-chloro-N-(4-methylphenyl)-
CAS No:110224-25-4
MF:C12H16ClNO
MW:225.714542388916
CID:2885964
Update Time:2023-08-10
Pentanamide, 5-chloro-N-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Pentanamide, 5-chloro-N-(4-methylphenyl)-
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- Inchi: 1S/C12H16ClNO/c1-10-5-7-11(8-6-10)14-12(15)4-2-3-9-13/h5-8H,2-4,9H2,1H3,(H,14,15)
- InChI Key: HZPWRQKBUXPSBM-UHFFFAOYSA-N
- SMILES: ClCCCCC(NC1C=CC(C)=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 188
- XLogP3: 2.7
- Topological Polar Surface Area: 29.1
Pentanamide, 5-chloro-N-(4-methylphenyl)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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